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Compound of Interest

Compound Name: Org 31318

CAS No.: 128531-64-6

Cat. No.: B3365922 Get Quote

Introduction & Compound Identity[1][2]
Org 31318 is a synthetic neuropeptide analog derived from beta-endorphin (specifically related

to des-enkephalin-gamma-endorphin or DEGE).[1] It is primarily utilized in neuropharmacology

to study neuropeptide processing, metabolic stability, and receptor interactions within the

central nervous system (CNS).[1]

Unlike small molecules, Org 31318 requires specialized handling to preserve its tertiary

structure and prevent enzymatic degradation.[1] This guide provides a standardized protocol

for solubilization, storage, and experimental preparation, ensuring high reproducibility in in vitro

(e.g., brain slice) and in vivo assays.[1]
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Property Detail

Chemical Class Synthetic Peptide (Beta-Endorphin Fragment)

Primary Application
Neuropharmacology, Neuropeptide Metabolism

Studies

Molecular Characteristics
Hydrophilic backbone; susceptible to

endopeptidase cleavage

Key Stability Risk
Proteolytic degradation (requires protease

inhibitors or -80°C storage)

Solubility & Stock Solution Preparation
As a peptide fragment, Org 31318 generally exhibits good aqueous solubility.[1] However,

improper pH or high salt concentrations during initial dissolution can induce aggregation.[1]

Core Solubilization Protocol
Step 1: Solvent Selection

Primary Solvent: Sterile Deionized Water (Milli-Q) or 0.01 M Acetic Acid.[1]

Why? Initial dissolution in pure water or dilute acid prevents salt-induced precipitation

common in PBS/Saline.[1]

Co-solvent (Optional): DMSO (Dimethyl Sulfoxide) is rarely needed but can be used (up to

5%) if the peptide is hydrophobic due to specific modifications (e.g., acetylation).[1]

Step 2: Preparation of Stock Solution (1 mM)

Calculate the mass required for a 1 mM stock based on the specific batch molecular weight

(check CoA).[1]

Add Sterile Water (or 0.01 M Acetic Acid) to the vial.

Vortex gently for 15–30 seconds. Avoid vigorous shaking which can cause foaming and

peptide denaturation.[1]
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Visual Check: Solution should be clear and colorless. If particulates persist, sonicate for 5–

10 seconds in a water bath.[1]

Step 3: Aliquoting & Storage

Never store peptide solutions at 4°C or room temperature for extended periods.[1]

Divide the stock into single-use aliquots (e.g., 10–50 µL) in low-protein-binding tubes (e.g.,

Eppendorf LoBind).

Flash freeze in liquid nitrogen and store at -80°C.

Stability:[1][2] Stable for 6 months at -80°C. Avoid freeze-thaw cycles.

Working Solution Preparation
A. In Vitro (Brain Slice / Cell Culture)
For experiments involving metabolic stability (e.g., Li et al., 1990), precise control of protease

activity is critical.[1]

Vehicle: Artificial Cerebrospinal Fluid (aCSF) or PBS (pH 7.4).[1]

Dilution Factor: Dilute the 1 mM stock at least 1:1000 to achieve µM or nM working

concentrations.

Protocol:

Thaw one aliquot of Org 31318 stock on ice.[1]

Add directly to pre-warmed (37°C) oxygenated aCSF/medium.[1]

Critical Control: If studying receptor activation (not metabolism), add a protease inhibitor

cocktail (e.g., Amastatin, Captopril) to prevent rapid degradation by neutral

endopeptidases.[1]

B. In Vivo (Animal Injection)[1]
Vehicle: Sterile Saline (0.9% NaCl).[1]
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Adsorption Prevention: Peptides often stick to plastic syringes.[1]

Tip: Pre-coat syringes with 0.1% BSA (Bovine Serum Albumin) or add 0.1% BSA to the

vehicle if compatible with the assay.[1]

pH Check: Ensure final formulation is pH 7.0–7.4 before injection to prevent injection site

irritation.

Experimental Workflow Visualization
The following diagram outlines the decision logic for solubilizing and handling Org 31318 to

maximize stability.
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Figure 1: Decision tree for the solubilization and experimental preparation of Org 31318.
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Troubleshooting & FAQ
Issue Possible Cause Solution

Precipitation upon dilution Salt shock or pH shift.[1]

Dilute stock into water first,

then add concentrated buffer.

[1] Ensure pH is neutral.

Loss of Activity Adsorption to plasticware.[1]

Use "LoBind" tubes; add 0.1%

BSA or Tween-20 (0.01%) to

working solutions.[1]

Rapid Degradation Endopeptidase activity.[1][2]

Org 31318 is a substrate for

neutral endopeptidases.[1]

Use inhibitors (e.g.,

phosphoramidon) if stability is

not the variable being tested.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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